Cas no 120055-09-6 ((+/-)-alpha-ethylphenethyl alcohol)

(+/-)-alpha-ethylphenethyl alcohol structure
120055-09-6 structure
Product Name:(+/-)-alpha-ethylphenethyl alcohol
CAS No:120055-09-6
MF:C10H14O
MW:150.217563152313
CID:2661384
Update Time:2023-04-05

(+/-)-alpha-ethylphenethyl alcohol Chemical and Physical Properties

Names and Identifiers

    • (+/-)-alpha-ethylphenethyl alcohol
    • ALPHA-ETHYLPHENETHYL ALCOHOL
    • Inchi: 1S/C10H14O/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3
    • InChI Key: LYUPJHVGLFETDG-UHFFFAOYSA-N
    • SMILES: C(O)(CC)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 150.104465
  • Monoisotopic Mass: 150.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2
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